N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C19H22N2O3S/c1-4-21-15-8-7-13(20-17(22)11-14-6-5-9-25-14)10-16(15)24-12-19(2,3)18(21)23/h5-10H,4,11-12H2,1-3H3,(H,20,22)
• InChI Key: HOYQNJWCGKEOEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC3=CC=CS3)OCC(C1=O)(C)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C19H22N2O3S and its molecular weight is 358.46. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Evaluation

Research has developed novel synthetic pathways for creating polyfunctionally substituted heterocyclic compounds derived from related chemical structures. These compounds, including those with thiophene, thiazole, and other rings, have been evaluated for their antitumor activities. The synthesis approaches often involve regioselective attacks and cyclization, yielding compounds with high inhibitory effects on various human cancer cell lines, such as breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (H. Shams et al., 2010).

Anticancer Agent Synthesis

Another line of research focuses on synthesizing novel compounds with potential anticancer activity. These efforts aim to create derivatives with significant effects against cancer cell lines, leveraging the chemical backbone similar to "N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide" for therapeutic purposes. The targeted synthesis of these compounds involves intricate chemical reactions to introduce specific functional groups that enhance anticancer activity (Derya Osmaniye et al., 2018).

Antioxidant Activity

The antioxidant properties of compounds derived from similar structures have been explored, indicating significant activity against oxidative stress. This line of research suggests that such compounds could have therapeutic potential beyond anticancer applications, possibly in treating diseases where oxidative stress plays a key role (K. Chkirate et al., 2019).

Anti-Inflammatory Applications

Synthesis and evaluation of novel compounds for anti-inflammatory activity represent another significant area of research. By modifying the core structure to introduce various substituents, researchers have been able to assess the anti-inflammatory potential of these compounds, demonstrating promising results in preclinical models (M. A. Radwan et al., 2009).